Cas no 1821079-80-4 (tert-butyl (8Z)-8-(methoxyimino)-2,6-diazaspiro[3.4]octane-2-carboxylate)

• Product Name: tert-butyl (8Z)-8-(methoxyimino)-2,6-diazaspiro[3.4]octane-2-carboxylate
• CAS No: 1821079-80-4
• MF: C₁₂H₂₁N₃O₃
• MW: 255.31344294548
• CID: 5304239
• Update Time: 2026-03-10

tert-butyl (8Z)-8-(methoxyimino)-2,6-diazaspiro[3.4]octane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2,6-Diazaspiro[3.4]octane-2-carboxylic acid,8-(methoxyimino)-,1,1-dimethylethyl ester
• tert-Butyl (Z)-8-(methoxyimino)-2,6-diazaspiro[3.4]octane-2-carboxylate
• TQP0863
• (Z)-tert-butyl 8-(methoxyimino)-2,6-diazaspiro[3.4]octane-2-carboxylate
• tert-butyl (8Z)-8-(methoxyimino)-2,6-diazaspiro[3.4]octane-2-carboxylate

• Inchi： 1S/C12H21N3O3/c1-11(2,3)18-10(16)15-7-12(8-15)6-13-5-9(12)14-17-4/h13H,5-8H2,1-4H3/b14-9+
• InChI Key： ZHRGVNZSFKXDKB-NTEUORMPSA-N
• SMILES： O(C(C)(C)C)C(N1CC2(/C(/CNC2)=N/OC)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 367
• XLogP3: 0.4
• Topological Polar Surface Area: 63.2

Additional information on tert-butyl (8Z)-8-(methoxyimino)-2,6-diazaspiro[3.4]octane-2-carboxylate

Research Brief on tert-butyl (8Z)-8-(methoxyimino)-2,6-diazaspiro[3.4]octane-2-carboxylate (CAS: 1821079-80-4)

In recent years, the compound tert-butyl (8Z)-8-(methoxyimino)-2,6-diazaspiro[3.4]octane-2-carboxylate (CAS: 1821079-80-4) has garnered significant attention in the field of chemical biology and medicinal chemistry. This spirocyclic compound, characterized by its unique diazaspiro[3.4]octane core, has emerged as a promising scaffold for the development of novel therapeutics. Its structural features, including the methoxyimino and tert-butyl carboxylate moieties, contribute to its potential as a versatile intermediate in drug discovery.

The primary focus of recent research has been on the synthetic accessibility and functionalization of this compound. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient synthetic route to tert-butyl (8Z)-8-(methoxyimino)-2,6-diazaspiro[3.4]octane-2-carboxylate, highlighting its scalability and potential for large-scale production. The methodology involved a key spirocyclization step, followed by protection and functionalization, yielding the target compound in high purity and yield.

Further investigations have explored the biological activities of derivatives derived from this scaffold. In vitro studies have shown that certain analogs exhibit potent inhibitory effects against specific enzymes involved in inflammatory pathways. For instance, a derivative bearing a sulfonamide group at the 6-position demonstrated significant activity against cyclooxygenase-2 (COX-2), suggesting potential applications in anti-inflammatory drug development. These findings were corroborated by molecular docking studies, which revealed favorable interactions between the spirocyclic core and the enzyme's active site.

Another area of interest is the compound's utility in the synthesis of peptidomimetics. The rigid spirocyclic structure of tert-butyl (8Z)-8-(methoxyimino)-2,6-diazaspiro[3.4]octane-2-carboxylate provides a conformationally constrained framework that mimics peptide secondary structures. This property has been leveraged in the design of protease inhibitors, with preliminary results indicating enhanced metabolic stability and target selectivity compared to linear peptides.

Recent advancements in analytical techniques have also facilitated a deeper understanding of the compound's physicochemical properties. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize its structure and confirm the (8Z)-configuration of the methoxyimino group. These studies have provided valuable insights into the compound's stability under various conditions, informing its handling and storage protocols.

Looking ahead, ongoing research aims to expand the applications of tert-butyl (8Z)-8-(methoxyimino)-2,6-diazaspiro[3.4]octane-2-carboxylate in drug discovery. Efforts are underway to explore its incorporation into larger, more complex molecular architectures, such as macrocycles and bifunctional ligands. Additionally, computational studies are being conducted to predict its ADMET (absorption, distribution, metabolism, excretion, and toxicity) properties, which will be critical for its further development as a drug candidate.

In conclusion, tert-butyl (8Z)-8-(methoxyimino)-2,6-diazaspiro[3.4]octane-2-carboxylate represents a valuable building block in medicinal chemistry, with demonstrated potential in multiple therapeutic areas. Its synthetic versatility, combined with its promising biological activity, positions it as a key player in the development of next-generation pharmaceuticals. Continued research into its applications and derivatives is expected to yield further breakthroughs in the coming years.